Cas no 2171825-29-7 (4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-hydroxybutanoic acid)
4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-hydroxybutanoic acid
- 4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-2-hydroxybutanoic acid
- EN300-1515875
- 2171825-29-7
-
- Inchi: 1S/C24H28N2O7/c27-21(23(29)30)9-11-25-22(28)10-13-32-14-12-26-24(31)33-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21,27H,9-15H2,(H,25,28)(H,26,31)(H,29,30)
- InChI Key: YWRVFUCKPFYJEJ-UHFFFAOYSA-N
- SMILES: O(C(NCCOCCC(NCCC(C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 456.18965124g/mol
- Monoisotopic Mass: 456.18965124g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 13
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 134Ų
4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1515875-0.05g |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-2-hydroxybutanoic acid |
2171825-29-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1515875-0.1g |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-2-hydroxybutanoic acid |
2171825-29-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1515875-0.25g |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-2-hydroxybutanoic acid |
2171825-29-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1515875-0.5g |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-2-hydroxybutanoic acid |
2171825-29-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1515875-1.0g |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-2-hydroxybutanoic acid |
2171825-29-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1515875-2.5g |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-2-hydroxybutanoic acid |
2171825-29-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1515875-5.0g |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-2-hydroxybutanoic acid |
2171825-29-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1515875-10.0g |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-2-hydroxybutanoic acid |
2171825-29-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1515875-50mg |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-2-hydroxybutanoic acid |
2171825-29-7 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1515875-100mg |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-2-hydroxybutanoic acid |
2171825-29-7 | 100mg |
$2963.0 | 2023-09-27 |
4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-hydroxybutanoic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-hydroxybutanoic acid
4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-hydroxybutanoic acid (CAS No. 2171825-29-7): An Overview
4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-hydroxybutanoic acid (CAS No. 2171825-29-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-AEEA-OH, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to protect amino groups during the synthesis process.
The Fmoc group is particularly useful due to its stability under mild conditions and its ease of removal with secondary amines such as piperidine. The AEEA (aminooxyethylaminopropanoic acid) moiety in the compound adds a unique functional group that can be further modified for various applications, including drug delivery and bioconjugation.
Recent studies have highlighted the potential of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-hydroxybutanoic acid in the development of novel therapeutic agents. One notable application is in the field of targeted drug delivery, where the compound's ability to form stable conjugates with therapeutic molecules can enhance their bioavailability and reduce side effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-AEEA-OH can be effectively used to create prodrugs that are activated specifically at the site of action, thereby improving the therapeutic index of the drug.
In addition to its role in drug delivery, 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-hydroxybutanoic acid has also shown promise in the development of imaging agents. The compound's hydroxyl group can be labeled with various imaging modalities, such as fluorescent dyes or radioisotopes, making it a valuable tool for monitoring drug distribution and pharmacokinetics in vivo. A recent study in the Bioconjugate Chemistry journal reported that Fmoc-AEEA-OH conjugates exhibited high stability and specificity in cellular imaging experiments, providing valuable insights into drug-target interactions.
The synthesis of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-hydroxybutanoic acid involves several steps, including the protection of amino groups with Fmoc, the formation of the AEEA moiety, and the final deprotection step. The process requires careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as solid-phase synthesis and microwave-assisted reactions have been employed to optimize the synthesis process, making it more efficient and scalable for industrial applications.
The physical and chemical properties of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-hydroxybutanoic acid have been extensively characterized. The compound is a white crystalline solid with a molecular weight of approximately 500 g/mol. It is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various biological assays and analytical techniques.
In terms of safety and handling, 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-hydroxybutanoic acid should be stored under dry conditions at room temperature. It is important to handle the compound with care to avoid exposure to skin or inhalation, as it may cause irritation or allergic reactions. Proper personal protective equipment (PPE) should be used when handling this compound.
The future prospects for 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-hydroxybutanoic acid are promising. Ongoing research is focused on exploring its potential applications in areas such as cancer therapy, neurodegenerative diseases, and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to the development of new therapeutic strategies that leverage the unique properties of this compound.
In conclusion, 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-hydroxybutanoic acid (CAS No. 2171825-29-7) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its ability to form stable conjugates with therapeutic molecules and imaging agents makes it a valuable tool for developing novel drugs and diagnostic tools. As research continues to advance, it is likely that this compound will play an increasingly important role in advancing healthcare solutions.
2171825-29-7 (4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)